Cas no 2034557-88-3 ([3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-3-pyridinylmethanone)

• Product Name: [3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-3-pyridinylmethanone
• CAS No: 2034557-88-3
• MF: C₁₈H₁₇N₅O
• MW: 319.360482931137
• CID: 5379984
• Update Time: 2025-11-02

[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-3-pyridinylmethanone Chemical and Physical Properties

Names and Identifiers

• [3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-3-pyridinylmethanone

• Inchi： 1S/C18H17N5O/c24-18(15-7-4-9-19-11-15)22-10-8-16(12-22)23-13-17(20-21-23)14-5-2-1-3-6-14/h1-7,9,11,13,16H,8,10,12H2
• InChI Key： YQXPIUQGJJVHEO-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2C=C(C3=CC=CC=C3)N=N2)C1)(C1=CC=CN=C1)=O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 577.5±60.0 °C(Predicted)
• pka: 3.87±0.10(Predicted)

Additional information on [3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-3-pyridinylmethanone

Introduction to [3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-3-pyridinylmethanone (CAS No. 2034557-88-3)

[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-3-pyridinylmethanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034557-88-3, represents a convergence of heterocyclic chemistry and medicinal innovation. Its molecular structure incorporates a pyrrolidinyl moiety linked to a pyridinyl group through a methanone bridge, with an additional 4-phenyl-1H-1,2,3-triazole ring attached to the pyrrolidinyl nitrogen. This intricate arrangement not only makes it a subject of academic interest but also positions it as a promising candidate for further pharmacological exploration.

The significance of this compound lies in its potential applications across various therapeutic domains. The presence of the triazole ring is particularly noteworthy, as triazoles have been extensively studied for their antimicrobial and anti-inflammatory properties. In particular, the 4-substituted triazole derivatives have shown remarkable efficacy in inhibiting certain enzymes and receptors that are pivotal in disease pathogenesis. The pyrrolidinyl group, on the other hand, is known for its role in enhancing bioavailability and binding affinity in drug molecules. When combined with the pyridinyl moiety, these structural elements create a scaffold that is conducive to interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies using molecular docking simulations have suggested that [3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-3-pyridinylmethanone may interact with proteins involved in signal transduction pathways relevant to neurological disorders. This hypothesis is supported by preliminary experimental data indicating that certain derivatives of this compound exhibit neuroprotective effects in vitro. These findings are particularly intriguing given the growing prevalence of neurodegenerative diseases worldwide.

The synthesis of [3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-3-pyridinylmethanone involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the phenyl group into the triazole ring enhances its electronic properties, making it more susceptible to nucleophilic substitution reactions. This characteristic has been leveraged in designing synthetic routes that maximize yield and purity. Advanced techniques such as flow chemistry have been employed to optimize these reactions, ensuring scalability for potential industrial applications.

From a medicinal chemistry perspective, the structural diversity offered by [3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-3-pyridinylmethanone allows for extensive derivatization. Researchers are exploring various modifications to fine-tune its pharmacological profile. For instance, replacing the methyl group at the methanone position with other functional groups could alter its solubility and metabolic stability. Such modifications are critical in determining whether a compound will progress to clinical trials and ultimately reach patients in need.

The role of heterocyclic compounds like [3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-3-pyridinylmethanone cannot be overstated in modern drug discovery. These molecules often exhibit unique properties that cannot be replicated by simpler organic compounds. Their ability to modulate biological processes at multiple levels makes them invaluable tools for understanding disease mechanisms and developing targeted therapies. As research continues to uncover new applications for this class of compounds, their importance in pharmaceutical development is likely to grow.

In conclusion, [3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-3-pyridinylmethanone (CAS No. 2034557-88-3) represents a fascinating example of how structural complexity can lead to novel pharmacological activities. Its potential applications in treating neurological disorders and other conditions highlight its significance as a research tool and a candidate for future drug development. As our understanding of molecular interactions evolves, compounds like this will continue to play a crucial role in advancing therapeutic strategies.